N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-(3-acetylanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H14N2O3S/c1-10(18)11-4-2-5-12(8-11)17-14(19)9-16-15(20)13-6-3-7-21-13/h2-8H,9H2,1H3,(H,16,20)(H,17,19)
• InChI Key: FTUBALQFBYXHBB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide, also known as TAK-659, is a novel inhibitor of the protein kinase BTK (Bruton’s tyrosine kinase). BTK is an enzyme that plays a crucial role in the signaling pathway of B cells, which are a type of white blood cell that produces antibodies to fight infections. Inhibition of BTK has been shown to be effective in the treatment of certain types of cancer and autoimmune diseases. TAK-659 is a promising candidate for the development of new therapies for these conditions.

Mechanism of Action

N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide binds to the active site of BTK and prevents its activation by upstream signaling molecules. This leads to inhibition of downstream signaling pathways that are involved in cell proliferation, survival, and cytokine production.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to inhibit the growth of various types of cancer cells, including lymphoma, leukemia, and multiple myeloma. It has also been shown to be effective in animal models of autoimmune diseases, such as rheumatoid arthritis and lupus. This compound has been shown to decrease the production of inflammatory cytokines by immune cells, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide is its high potency and selectivity for BTK, which makes it an attractive candidate for the development of new therapies. However, one limitation is that its efficacy may be limited by the development of resistance in cancer cells or by the presence of alternative signaling pathways in immune cells.

Future Directions

There are several potential future directions for research on N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide. One area of interest is the development of combination therapies that target multiple signaling pathways involved in cancer or autoimmune diseases. Another area of interest is the identification of biomarkers that can predict response to this compound treatment. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide involves several steps, including the reaction of 3-acetylphenylamine with ethyl 2-bromo-2-oxoacetate to form N-(2-oxoethyl)-3-acetylphenylamine. This compound is then reacted with thiophene-2-carboxylic acid to form this compound.

Scientific Research Applications

N-{2-[(3-acetylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been extensively studied in preclinical models of cancer and autoimmune diseases. In vitro studies have shown that this compound inhibits BTK activity in a dose-dependent manner, leading to decreased proliferation and survival of cancer cells and decreased production of inflammatory cytokines by immune cells.